Cas no 1361725-04-3 (2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl
• CAS No: 1361725-04-3
• MF: C₁₃H₆Cl₂F₃I
• MW: 416.992424488068
• CID: 4790455
• Update Time: 2025-05-20

2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3I/c14-11-3-1-2-9(12(11)15)8-5-4-7(19)6-10(8)13(16,17)18/h1-6H
• InChI Key： KFURBIUKATXACL-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2C=CC=C(C=2Cl)Cl)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl

2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl, identified by the CAS number 1361725-04-3, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of multiple substituents—specifically, two chlorine atoms at the 2 and 3 positions, an iodine atom at the 4' position, and a trifluoromethyl group at the 2' position—confers it with distinct chemical properties and reactivity.

The synthesis of 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. These methods ensure high yields and purity, making the compound suitable for use in demanding applications. Recent studies have highlighted the importance of precise control over reaction conditions to optimize the formation of this compound, particularly in terms of regioselectivity and stereoselectivity.

In terms of physical properties, 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for use in various organic synthesis reactions and analytical techniques.

The chemical structure of this compound plays a pivotal role in its reactivity. The electron-withdrawing groups, such as chlorine and trifluoromethyl substituents, deactivate the aromatic rings and direct incoming electrophiles to specific positions. This makes 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl an excellent precursor for synthesizing more complex molecules with tailored functionalities. Recent research has explored its use in the development of novel pharmaceutical agents and advanced materials.

In the field of pharmacology, 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl has shown potential as an intermediate in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a valuable tool for researchers in the pharmaceutical industry. Additionally, its application in material science has been explored for its role in creating advanced polymers and electronic materials with enhanced performance characteristics.

The latest studies on this compound have focused on its environmental impact and biodegradation properties. Researchers have investigated methods to minimize waste generation during its synthesis and improve its recyclability. These efforts align with global sustainability goals and highlight the importance of green chemistry principles in modern chemical research.

In conclusion, 2,3-Dichloro-4'-iodo-2'-trifluoromethyl-biphenyl stands as a testament to the advancements in organic chemistry and materials science. Its unique structure, coupled with its versatile reactivity and wide range of applications, positions it as a key compound in both academic research and industrial production. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.